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Compound of Interest

Compound Name: Acetophenone-d8

Cat. No.: B143793 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

Acetophenone-d8, a deuterated analog of acetophenone, requires careful handling and

disposal due to its chemical properties. Adherence to proper disposal protocols is crucial to

ensure the safety of laboratory personnel and to prevent environmental contamination. This

guide provides a comprehensive overview of the necessary steps for the safe disposal of

Acetophenone-d8.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to be familiar with the hazards

associated with Acetophenone-d8. It is a combustible liquid that is harmful if swallowed and

can cause serious eye irritation.[1] It is also harmful to aquatic life with long-lasting effects.[1]

Always handle this chemical in a well-ventilated area, preferably within a fume hood, and wear

appropriate personal protective equipment (PPE).[2][3]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn.

Skin Protection: A lab coat or other protective clothing is necessary to prevent skin contact.
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Quantitative Data Summary
The following table summarizes key quantitative data for Acetophenone-d8, primarily sourced

from safety data sheets. This information is critical for assessing risk and ensuring safe

handling.

Property Value Source

Flash Point 76 °C (169 °F)

Auto-ignition Temp. 535 °C (995 °F)

Lower Explosion Limit 1.1 % (V)

Upper Explosion Limit 6.7 % (V)

CAS Number 19547-00-3

Step-by-Step Disposal Protocol
The disposal of Acetophenone-d8 must be carried out in compliance with all applicable local,

state, and federal regulations. It is classified as hazardous waste and should never be

disposed of down the drain or in regular trash.

Experimental Protocol for Waste Collection and Disposal:

Waste Segregation:

Collect all waste containing Acetophenone-d8, including unused product, reaction

byproducts, and contaminated materials (e.g., filter paper, gloves, absorbent pads), in a

designated and properly labeled hazardous waste container.

The container must be made of a material compatible with Acetophenone-d8 and have a

secure, tight-fitting lid.

Do not mix Acetophenone-d8 waste with other incompatible waste streams.

Container Labeling:
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Clearly label the waste container with "Hazardous Waste," the full chemical name

"Acetophenone-d8," and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Storage of Waste:

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area.

The storage area should be away from sources of ignition, such as heat, sparks, and open

flames.

Arranging for Disposal:

Contact your institution's EHS office or a licensed professional waste disposal company to

arrange for the pickup and disposal of the hazardous waste.

Provide them with a complete and accurate description of the waste material.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition.

Wearing appropriate PPE, contain the spill and absorb the material using an inert

absorbent such as vermiculite, sand, or a chemical spill pillow.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal as hazardous waste.

Decontaminate the spill area with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Acetophenone-
d8.
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Acetophenone-d8 Disposal Workflow

Start: Acetophenone-d8 Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Designated, Labeled Container

Is the Container Full?

No

Seal Container Securely

Yes

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Company

Arrange for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Acetophenone-d8.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of Acetophenone-d8, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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